4-(3-Ethoxyphenyl)-3-methoxybenzoic acid, 95%
Overview
Description
4-(3-Ethoxyphenyl)-3-methoxybenzoic acid (also known as 4-EPMB) is an important organic compound with a wide range of applications in the laboratory. It is a white crystalline solid with a melting point of 197-199°C. 4-EPMB is used as a reagent in organic synthesis and has been studied extensively for its various biochemical and physiological effects.
Scientific Research Applications
4-EPMB has a number of applications in scientific research. It is used as a reagent in organic synthesis and can be used to synthesize a variety of compounds. It has also been used in the synthesis of drugs, such as anticonvulsants and anti-inflammatory agents. In addition, 4-EPMB has been used in the synthesis of biocatalysts, such as enzymes, and in the synthesis of polymers.
Mechanism of Action
The mechanism of action of 4-EPMB is not fully understood. However, it is believed to act as a catalyst in organic reactions, enabling the formation of new compounds. In addition, it is believed to act as an inhibitor of certain enzymes, preventing the formation of undesired compounds.
Biochemical and Physiological Effects
4-EPMB has a number of biochemical and physiological effects. It has been shown to have antioxidant activity, which may be beneficial in the prevention of certain diseases. In addition, it has been shown to have anti-inflammatory and anti-tumor effects. It has also been shown to have an inhibitory effect on certain enzymes, which may be beneficial in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
4-EPMB has a number of advantages for use in laboratory experiments. It is relatively inexpensive and readily available. In addition, it is relatively stable and has a low toxicity. However, it can be difficult to work with due to its high melting point and can be difficult to purify.
Future Directions
There are a number of potential future directions for research on 4-EPMB. These include further research into its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. In addition, further research into its synthesis methods and its potential applications in organic synthesis is warranted. Finally, further research into its potential uses in the synthesis of drugs and biocatalysts is also warranted.
Synthesis Methods
4-EPMB can be synthesized by a number of methods, including the Williamson ether synthesis, the Ullmann reaction, and the Wittig reaction. The Williamson ether synthesis involves the reaction of an alcohol with an alkyl halide in the presence of an acid catalyst. The Ullmann reaction involves the reaction of aryl halides with aryl amines in the presence of a copper catalyst. The Wittig reaction involves the reaction of an aldehyde or ketone with a phosphorus ylide in the presence of a base.
properties
IUPAC Name |
4-(3-ethoxyphenyl)-3-methoxybenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16O4/c1-3-20-13-6-4-5-11(9-13)14-8-7-12(16(17)18)10-15(14)19-2/h4-10H,3H2,1-2H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JCJNXUOOEMXWRB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1)C2=C(C=C(C=C2)C(=O)O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00690026 |
Source
|
| Record name | 3'-Ethoxy-2-methoxy[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00690026 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261931-95-6 |
Source
|
| Record name | [1,1′-Biphenyl]-4-carboxylic acid, 3′-ethoxy-2-methoxy- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261931-95-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3'-Ethoxy-2-methoxy[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00690026 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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